NCI-H187 Cytotoxicity vs. Aurisin A
Anthracophyllone demonstrates a distinct cytotoxic profile compared to the aristolane analog 1-hydroxylaristolone. While both compounds are cytotoxic, anthracophyllone exhibits a more balanced activity across MCF-7, KB, and NCI-H187 cells, whereas 1-hydroxylaristolone shows much higher potency against CFPAC-1 pancreatic cancer cells (IC50 = 1.12 μM) [1][2]. This divergence in potency and cell line selectivity highlights that structural modifications (e.g., dione vs. hydroxyl) drastically alter biological response, and anthracophyllone should be selected for panels where moderate, multi-line activity is desired.
| Evidence Dimension | Cytotoxicity (IC50) against cancer cell lines |
|---|---|
| Target Compound Data | MCF-7: 32.97 μM; KB: 18.02 μM; NCI-H187: 15.17 μM |
| Comparator Or Baseline | 1-Hydroxylaristolone: CFPAC-1: 1.12 ± 1.19 μM; PANC-1: 0.01 ± 0.01 to 6.50 ± 1.10 μM range [2] |
| Quantified Difference | Anthracophyllone IC50 values are ~15-33 μM; 1-Hydroxylaristolone shows sub-micromolar potency in select pancreatic lines. |
| Conditions | MCF-7 (breast), KB (oral epidermoid), NCI-H187 (small cell lung) for anthracophyllone; CFPAC-1, PANC-1, CAPAN-2, SW1990 (pancreatic) for 1-hydroxylaristolone; both assays use standard cell viability protocols. |
Why This Matters
Researchers requiring a reference aristolane with established, moderate cytotoxic activity across common screening lines should procure anthracophyllone rather than an analog with uncharacterized or highly cell-line-specific potency.
- [1] Intaraudom, C., et al. (2013). Novel spiro-sesquiterpene from the mushroom Anthracophyllum sp. BCC18695. Phytochemistry Letters, 6(3), 345–349. View Source
- [2] Ma, L. M., Wang, K., Meng, X. H., et al. (2022). Terpenoids from Nardostachys jatamansi and their cytotoxic activity against human pancreatic cancer cell lines. Phytochemistry, 198, 113142. View Source
